1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(3-methoxyphenyl)ethan-1-one

Specification

• CAS No.: 2097910-07-9
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.411
• IUPAC Name: 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-2-(3-methoxyphenyl)ethanone
• Standard InChI: InChI=1S/C19H23N3O3/c1-13-9-18(21-14(2)20-13)25-17-7-8-22(12-17)19(23)11-15-5-4-6-16(10-15)24-3/h4-6,9-10,17H,7-8,11-12H2,1-3H3
• Standard InChI Key: YEKPXYPDGOOGSL-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)C)OC2CCN(C2)C(=O)CC3=CC(=CC=C3)OC

Introduction

Structural Characteristics and Molecular Composition

Core Structural Framework

The compound’s structure integrates three distinct moieties:

• Pyrrolidine ring: A five-membered saturated nitrogen heterocycle substituted at the third position.

• 2,6-Dimethylpyrimidine: A six-membered aromatic ring with nitrogen atoms at positions 1 and 3, methyl groups at positions 2 and 6, and an ether linkage to the pyrrolidine ring.

• 3-Methoxyphenyl ethanone: A phenyl group with a methoxy substituent at the meta position, connected to an ethanone (acetyl) group.

The pyrrolidine and pyrimidine groups are linked via an oxygen atom at the third position of the pyrrolidine ring, while the ethanone group bridges the pyrrolidine nitrogen and the 3-methoxyphenyl group. This arrangement creates a conformationally flexible yet sterically constrained molecule, as illustrated by its InChIKey: YEKPXYPDGOOGSL-UHFFFAOYSA-N.

Molecular Formula and Weight

Property	Value
Molecular Formula	C₁₉H₂₃N₃O₃
Molecular Weight	341.41 g/mol
IUPAC Name	1-[3-(2,6-Dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-2-(3-methoxyphenyl)ethanone

The molecular formula confirms the presence of 19 carbon atoms, 23 hydrogens, 3 nitrogens, and 3 oxygens, consistent with the integration of pyrimidine, pyrrolidine, and methoxyphenyl groups.

Synthesis and Preparation Strategies

Challenges in Synthesis

Key challenges include:

• Steric hindrance: Bulky substituents on the pyrimidine and pyrrolidine rings may impede reaction efficiency.

• Regioselectivity: Ensuring proper orientation during etherification and acylation steps to avoid byproducts.

Physicochemical Properties

Solubility and Stability

Data on solubility and stability remain unavailable, but predictions based on structural analogs indicate:

• LogP: Estimated at ~2.5 (moderately lipophilic due to aromatic and heterocyclic groups).

• Aqueous Solubility: Likely low (<1 mg/mL) owing to the hydrophobic methoxyphenyl and pyrimidine moieties.

Spectroscopic Characterization

Hypothetical characterization data would include:

• ¹H NMR: Peaks for pyrrolidine protons (δ 1.8–3.5 ppm), pyrimidine methyl groups (δ 2.3–2.5 ppm), and methoxy protons (δ 3.8 ppm).

• MS (ESI+): Molecular ion peak at m/z 342.4 [M+H]⁺.

Research Findings and Biological Relevance

In Silico Predictions

Computational modeling using tools like AutoDock Vina could predict binding affinities for targets such as:

• PI3Kγ: A class I kinase implicated in inflammatory diseases.

• EGFR: Epidermal growth factor receptor, a tyrosine kinase target in cancer therapy.

Future Research Directions

Synthesis Optimization

• Catalyst Screening: Testing palladium or copper catalysts to improve coupling reaction yields.

• Green Chemistry: Exploring solvent-free or microwave-assisted synthesis to enhance efficiency.

Biological Evaluation

• In Vitro Assays: Screening against cancer cell lines (e.g., MCF-7, A549) to assess cytotoxicity.

• Kinase Profiling: Testing inhibitory activity against PI3K isoforms using enzymatic assays.

Structural Modifications

• Bioisosteric Replacement: Substituting the methoxy group with halogens or amines to modulate potency and solubility.

• Prodrug Design: Adding hydrolyzable groups (e.g., esters) to improve bioavailability.